Cas no 158961-80-9 (D-Valine, N-[(dodecyloxy)carbonyl]-)

• Product Name: D-Valine, N-[(dodecyloxy)carbonyl]-
• CAS No: 158961-80-9
• MF: C₁₈H₃₅NO₄
• MW: 329.474806070328
• CID: 1337810
• PubChem ID: 9883947
• Update Time: 2025-04-20

D-Valine, N-[(dodecyloxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• D-Valine, N-[(dodecyloxy)carbonyl]-
• (2R)-2-(dodecoxycarbonylamino)-3-methylbutanoic acid
• DTXSID80432380
• (r)-n-dodecoxycarbonylvaline
• SCHEMBL7769533
• 158961-80-9

• Inchi： 1S/C18H35NO4/c1-4-5-6-7-8-9-10-11-12-13-14-23-18(22)19-16(15(2)3)17(20)21/h15-16H,4-14H2,1-3H3,(H,19,22)(H,20,21)/t16-/m1/s1
• InChI Key： KFXDHGFKZUDVAR-MRXNPFEDSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C(C)C)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 329.25675
• Monoisotopic Mass: 329.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63